N-(3-chloro-4-methylphenyl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(1-cyclohexylimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H22ClN3OS/c1-13-7-8-14(11-16(13)19)21-17(23)12-24-18-20-9-10-22(18)15-5-3-2-4-6-15/h7-11,15H,2-6,12H2,1H3,(H,21,23)
• InChI Key: RUPKVQGBVWRFAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC=CN2C3CCCCC3)Cl
• Molecular Formula: C18H22ClN3OS
• Molecular Weight: 363.9 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide, also known as CMC-Im, is an organic compound used in biochemical and physiological research. It is a member of the imidazole family and is a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of prostaglandins. CMC-Im has a wide range of applications in scientific research, including the study of inflammatory processes, cancer, and other diseases.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide is used in scientific research to study the physiological effects of COX-2 inhibition. It is used to study the effects of inflammation, cancer, and other diseases. It has also been used in studies of cardiovascular function, neurological function, and endocrine function. Additionally, N-(3-chloro-4-methylphenyl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide has been used to study the effects of drugs on the body, as well as the effects of environmental toxins.

Mechanism of Action

N-(3-chloro-4-methylphenyl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide works by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of prostaglandins. Prostaglandins are hormones that play an important role in inflammation, pain, and other physiological processes. By inhibiting the activity of COX-2, N-(3-chloro-4-methylphenyl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide blocks the production of prostaglandins, leading to reduced inflammation and other physiological effects.
Biochemical and Physiological Effects
N-(3-chloro-4-methylphenyl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide has been found to have a wide range of biochemical and physiological effects. In studies of inflammation, N-(3-chloro-4-methylphenyl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide has been found to reduce the production of pro-inflammatory cytokines and other inflammatory mediators. In studies of cancer, N-(3-chloro-4-methylphenyl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide has been found to reduce the growth of cancer cells. It has also been found to reduce the production of reactive oxygen species and to protect cells from oxidative stress. Additionally, N-(3-chloro-4-methylphenyl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide has been found to have protective effects on the cardiovascular system, the nervous system, and the endocrine system.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-methylphenyl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide has several advantages for laboratory experiments. It is relatively inexpensive, easy to synthesize, and has a wide range of applications in scientific research. Additionally, N-(3-chloro-4-methylphenyl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide is non-toxic and has been found to be safe for use in laboratory experiments. However, it is important to note that N-(3-chloro-4-methylphenyl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide has not been tested in humans and its effects in humans are not known.

Future Directions

There are several potential future directions for research involving N-(3-chloro-4-methylphenyl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide. These include further research into the effects of N-(3-chloro-4-methylphenyl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide on inflammation, cancer, and other diseases. Additionally, further research into the effects of N-(3-chloro-4-methylphenyl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide on the cardiovascular system, the nervous system, and the endocrine system could be beneficial. Additionally, further research into the effects of N-(3-chloro-4-methylphenyl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide on drug metabolism and the effects of environmental toxins could be beneficial. Finally, further research into the safety and efficacy of N-(3-chloro-4-methylphenyl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide in humans could be beneficial.

Synthesis Methods

N-(3-chloro-4-methylphenyl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide can be synthesized from the reaction of 4-methylphenol with 3-chloro-2-methylpropionic acid, followed by cyclohexyl-1H-imidazole-2-sulfonyl chloride, and finally acetylation. The reaction is carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, in a solvent, such as methanol or ethanol. The reaction is typically carried out at room temperature.